Cas no 1020722-26-2 (4-(3-Benzyoxy)propyl Thiomorpholin-1-oxide)

• Product Name: 4-(3-Benzyoxy)propyl Thiomorpholin-1-oxide
• CAS No: 1020722-26-2
• MF: C₁₄H₂₁NO₂S
• MW: 267.387042760849
• CID: 1131887
• PubChem ID: 24728036
• Update Time: 2025-11-01

4-(3-Benzyoxy)propyl Thiomorpholin-1-oxide Chemical and Physical Properties

Names and Identifiers

• 4-(3-phenylmethoxypropyl)-1,4-thiazinane 1-oxide
• 4-(3-Benzyoxy)propyl thiomorpholin-1-oxide
• 4-[3-(Benzyloxy)propyl]-1lambda~4~,4-thiazinan-1-one
• 1020722-26-2
• DTXSID20646121
• 4-(3-Benzyoxy)propyl Thiomorpholin-1-oxide

• Inchi： 1S/C14H21NO2S/c16-18-11-8-15(9-12-18)7-4-10-17-13-14-5-2-1-3-6-14/h1-3,5-6H,4,7-13H2
• InChI Key： KMASCPIOWDGQES-UHFFFAOYSA-N
• SMILES： S1(CCN(CCCOCC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 267.1293g/mol
• Monoisotopic Mass: 267.1293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 267.39g/mol
• XLogP3: 0.8
• Topological Polar Surface Area: 48.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 4-(3-Benzyoxy)propyl Thiomorpholin-1-oxide

Introduction to 4-(3-Benzyloxy)propyl Thiomorpholin-1-oxide (CAS No. 1020722-26-2)

4-(3-Benzyloxy)propyl Thiomorpholin-1-oxide (CAS No. 1020722-26-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its thiomorpholine oxide moiety and a benzyloxy-substituted propyl chain, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The thiomorpholine oxide structure is known for its ability to modulate biological processes, particularly in the context of enzyme inhibition and receptor binding. The presence of the benzyloxy group adds an additional layer of complexity and functionality, influencing the compound's solubility, stability, and pharmacokinetic properties. These features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have highlighted the potential of 4-(3-Benzyloxy)propyl Thiomorpholin-1-oxide in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by inhibiting specific enzymes involved in neuroinflammation and oxidative stress.

In addition to its neuroprotective properties, 4-(3-Benzyloxy)propyl Thiomorpholin-1-oxide has been investigated for its anti-inflammatory and anti-cancer activities. Preclinical studies have demonstrated its ability to inhibit pro-inflammatory cytokines and reduce tumor growth in various cancer models. These findings suggest that the compound may have broad-spectrum therapeutic potential, making it an attractive target for further development.

The synthesis of 4-(3-Benzyloxy)propyl Thiomorpholin-1-oxide involves a series of well-defined chemical reactions, including the formation of the thiomorpholine oxide ring and the introduction of the benzyloxy substituent. The synthetic route is robust and scalable, allowing for efficient production of the compound for both research and commercial purposes.

From a pharmacological perspective, 4-(3-Benzyloxy)propyl Thiomorpholin-1-oxide has been evaluated for its safety and efficacy in preclinical models. Toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. These results are promising and support further clinical evaluation.

In conclusion, 4-(3-Benzyloxy)propyl Thiomorpholin-1-oxide (CAS No. 1020722-26-2) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an excellent candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a significant role in advancing medical treatments for various diseases.